Cas no 820232-38-0 (Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-)

820232-38-0 structure
Product name:Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
- 4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
- 4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
- 4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
- (1r,4r)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
- (1R*,4R*)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
- DCBNBDWNIQBLEH-UHFFFAOYSA-N
- SCHEMBL2136719
- SCHEMBL379809
- DCBNBDWNIQBLEH-KYZUINATSA-N
- DTXSID10468758
- KS-10874
- trans-4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
- SCHEMBL2943960
- 4-(2-Oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
- A1-25921
- DCBNBDWNIQBLEH-DTORHVGOSA-N
- 820232-38-0
- 609805-36-9
- trans-4-(2-oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
- cis-4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
- Trans-4-(2-oxo-pyrrolidin-1-yl)cyclohexanecarboxylic acid
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- Inchi: InChI=1S/C11H17NO3/c13-10-2-1-7-12(10)9-5-3-8(4-6-9)11(14)15/h8-9H,1-7H2,(H,14,15)
- InChI Key: DCBNBDWNIQBLEH-UHFFFAOYSA-N
- SMILES: C1CC(=O)N(C1)C2CCC(CC2)C(=O)O
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.6Ų
Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)- Related Literature
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
820232-38-0 (Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-) Related Products
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